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Compound of Interest

Diethyl (4-
Compound Name:

Fluorobenzyl)phosphonate

cat. No.: B1310568

An In-depth Technical Guide on Diethyl (4-Fluorobenzyl)phosphonate

For researchers, scientists, and professionals in drug development, Diethyl (4-
Fluorobenzyl)phosphonate is a key reagent with significant applications. This guide provides
core technical data on this compound.

Chemical Identity and Properties

Diethyl (4-Fluorobenzyl)phosphonate, also known as (4-Fluorobenzyl)phosphonic acid
diethyl ester, is an organophosphorus compound.[1][2] It is recognized for its role as a versatile
building block in organic synthesis, particularly in the creation of biologically active molecules.
[1] Its applications extend to the development of enzyme inhibitors and other therapeutic
agents, as well as in the agrochemical industry for producing crop protection agents.[1]

A summary of its key quantitative data is presented below.
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Identifier Value Source
Molecular Formula C11H16FOsP [1103114]
Molecular Weight 246.22 g/mol [11[3]114]
CAS Number 63909-58-0 [11[31[4]
Density 1.143 g/mL at 25 °C [1]
Refractive Index n20/D 1.483 [1]
Appearance Colorless liquid [1]
Purity > 97% [4]
diethyl [(4-
IUPAC Name fluorophenyl)methyl]phosphon [3]
ate

Logical Relationship of Identifiers

The chemical structure of Diethyl (4-Fluorobenzyl)phosphonate dictates its molecular
formula, which in turn determines its molecular weight. These fundamental properties are used
to identify the compound, as represented by its CAS number and various chemical names.

Chemical Structure

Molecular Formula

(C11H16FO3P) is identified by

calculates to is identified by

Molecular Weight Compound Identification
(246.22 g/moal) (CAS: 63909-58-0, IUPAC Name)
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Caption: Relationship between chemical structure and identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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